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Compound of Interest

Compound Name: 3,3'-(p-Phenylene)dipropionic acid

Cat. No.: B1582500 Get Quote

This guide provides essential safety protocols and operational procedures for the handling and

disposal of 3,3'-(p-Phenylene)dipropionic acid (CAS No: 4251-21-2). As a valued

professional in research and development, your safety is paramount. This document is

structured to provide not just procedural steps, but the scientific reasoning behind them,

ensuring a culture of safety and excellence in your laboratory.

While a complete safety data sheet (SDS) with comprehensive GHS classifications for 3,3'-(p-
Phenylene)dipropionic acid is not consistently available across all suppliers, data for

structurally similar compounds and available resources suggest that it should be handled as a

substance that can cause skin irritation, serious eye irritation, and potential respiratory irritation.

[1] Therefore, the following guidance is based on a cautious approach, adhering to best

practices for handling solid chemicals with these potential hazards.

Hazard Assessment and Core Safety Principles
3,3'-(p-Phenylene)dipropionic acid is a solid, typically a white to off-white powder.[1] The

primary routes of exposure are inhalation of dust particles, skin contact, and eye contact. The

core principle of safe handling is to minimize exposure through a combination of engineering

controls, administrative controls, and appropriate personal protective equipment (PPE).

Table 1: Chemical and Physical Properties
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Property Value

Chemical Name 3,3'-(p-Phenylene)dipropionic acid

Synonyms
1,4-Benzenedipropanoic acid, p-

Benzenedipropionic acid

CAS Number 4251-21-2

Molecular Formula C12H14O4

Appearance Solid, White to off-white powder

Melting Point 231-234 °C

Source: ChemicalBook, Sigma-Aldrich[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of PPE is critical and should be based on a thorough risk assessment of the

specific procedures being performed.[3]

Eye and Face Protection:

Requirement: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH-approved safety glasses (US).[4]

Causality: This is to protect against accidental splashes or the ejection of solid particles

into the eyes, which could cause serious irritation.[1] For procedures with a higher risk of

splashing, such as when dissolving the solid in a solvent, a face shield should be worn in

addition to goggles.[5][6]

Skin Protection:

Requirement: Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory.[3][5]

Ensure gloves are inspected before use and removed correctly to avoid skin contact.
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Causality: To prevent skin irritation from direct contact with the powder.[1] A lab coat

protects your personal clothing and underlying skin from contamination.

Respiratory Protection:

Requirement: If handling large quantities or if dust formation is likely, a full-face respirator

with a particle filter or an N95 (US) type respirator should be used.[4] All respiratory

protection should be used in accordance with a comprehensive respiratory protection

program.

Causality: Fine powders can easily become airborne and be inhaled, potentially causing

respiratory tract irritation.[1] Engineering controls, such as a fume hood, are the preferred

method for controlling airborne contaminants.

Table 2: Summary of Required Personal Protective Equipment

Protection Type Minimum Requirement High-Risk Operations

Eye/Face
Safety goggles with side-

shields
Face shield and safety goggles

Hand Nitrile gloves
Heavier chemical-resistant

gloves

Body Lab coat
Chemical-resistant apron over

lab coat

Respiratory Not required in a fume hood N95 respirator or higher

Operational Plan: From Receipt to Disposal
A systematic approach to handling ensures safety at every stage of the chemical's lifecycle in

your lab.

Handling and Storage
Engineering Controls: Always handle 3,3'-(p-Phenylene)dipropionic acid in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of

dust.[7][8] Eyewash stations and safety showers must be readily accessible.[7]
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Safe Handling Practices:

Wash hands thoroughly after handling.[7]

Avoid the formation of dust.[4][9]

Keep the container tightly closed when not in use.[7]

Avoid contact with skin, eyes, and clothing.[9]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[7][10] The container should be kept tightly sealed.

Spill Management Plan
In the event of a spill, remain calm and follow these steps:

Evacuate and Secure: Alert others in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don Appropriate PPE: At a minimum, wear safety goggles, gloves, and a lab coat. For larger

spills, respiratory protection may be necessary.[5]

Contain and Clean:

Gently sweep up the solid material, avoiding dust generation.[9][11]

Place the spilled material into a suitable, labeled container for disposal.[9]

Clean the spill area with a damp cloth or paper towel to remove any remaining residue.

Do not let the chemical enter drains.[11]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.
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Waste Collection: Collect waste 3,3'-(p-Phenylene)dipropionic acid and any contaminated

materials (e.g., paper towels, gloves) in a clearly labeled, sealed container.

Disposal Route: Dispose of the contents and container at an approved waste disposal

facility.[7] Do not mix with other waste streams unless explicitly permitted.

Workflow Visualization
The following diagram outlines the standard operating procedure for the safe handling of 3,3'-
(p-Phenylene)dipropionic acid.

Preparation Handling (in Fume Hood)

Cleanup & Disposal

Emergency Procedures

Risk Assessment

Review SDS

Don PPE

Goggles, Gloves, Lab Coat

Weigh Solid

Minimize Dust
Transfer & Use

Clean Equipment & Workspace

Spill If Spill Occurs

Exposure
 If Exposure Occurs

Segregate Waste

Label Container
Dispose via EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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